Cas no 2227836-46-4 ((1R)-2,2,2-trifluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol
• CAS No: 2227836-46-4
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 6410273
• PubChem ID: 165704407
• Update Time: 2025-05-26

(1R)-2,2,2-trifluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol
• 2227836-46-4
• EN300-1942751

• Inchi： 1S/C9H8F3NO3/c1-5-2-3-6(13(15)16)4-7(5)8(14)9(10,11)12/h2-4,8,14H,1H3/t8-/m1/s1
• InChI Key： MLLFKKFHGVIYMK-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1C=C(C=CC=1C)[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on (1R)-2,2,2-trifluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol

Compound Introduction: (1R)-2,2,2-trifluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol (CAS No. 2227836-46-4)

The compound (1R)-2,2,2-trifluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol, identified by its CAS number 2227836-46-4, represents a significant advancement in the field of chiral pharmaceutical intermediates. This molecule, featuring a trifluoromethyl group and a nitro-substituted aromatic ring, has garnered attention for its potential applications in the development of novel therapeutic agents. The stereochemical configuration at the chiral center (indicated by (1R)) is particularly critical, as it influences the compound's biological activity and pharmacokinetic properties.

In recent years, the demand for enantiomerically pure compounds has surged due to their enhanced selectivity and reduced side effects in drug formulations. The structural motif of (1R)-2,2,2-trifluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol aligns well with this trend, making it a valuable building block for medicinal chemists. The trifluoromethyl group is a well-documented pharmacophore that can modulate metabolic stability, lipophilicity, and binding affinity. Its presence in this compound suggests promising interactions with biological targets, which are often underexplored in traditional drug discovery.

The nitro-substituted phenyl ring in the molecule introduces additional functional diversity, enabling further derivatization through reduction or nucleophilic aromatic substitution reactions. This versatility makes the compound a versatile intermediate for synthesizing complex scaffolds. Recent studies have highlighted the role of nitroaromatic compounds in addressing various therapeutic challenges, including inflammation and infectious diseases. The combination of these features positions (1R)-2,2,2-trifluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol as a promising candidate for further investigation.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations that require precise control over reaction conditions to achieve high enantiomeric purity. Advanced techniques such as asymmetric hydrogenation or chiral auxiliary-assisted synthesis are often employed to establish the desired stereochemistry. The growing interest in green chemistry has also spurred research into sustainable methods for producing chiral intermediates like this one. Innovations in catalytic systems and solvent-free reactions are being explored to minimize environmental impact while maintaining efficiency.

The biological activity of (1R)-2,2,2-trifluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol has been preliminarily assessed through computational modeling and in vitro assays. Preliminary data suggest potential interactions with enzymes and receptors involved in metabolic pathways relevant to neurological disorders and cancer. While these findings are still under investigation, they underscore the importance of exploring structurally diverse molecules for drug discovery. The compound's unique combination of functional groups offers a rich chemical space for designing next-generation therapeutics.

In conclusion, (1R)-2,2,2-trifluoro-1-(2-methyl-5-nitrophenyl)ethan-1-ol (CAS No. 2227836-46-4) represents a compelling example of how structural innovation can drive pharmaceutical development forward. Its chiral nature, coupled with its distinct substituents, makes it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly vital role in addressing unmet medical needs.